Cas no 2387600-84-0 ((4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol)

• Product Name: (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol
• CAS No: 2387600-84-0
• MF: C₇H₆ClIN₄O
• MW: 324.50621175766
• CID: 5290894
• Update Time: 2026-03-10

(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]-1,3,5-triazine-2-methanol, 4-chloro-8-iodo-7-methyl-
• (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol

• Inchi： 1S/C7H6ClIN4O/c1-3-5(9)6-10-4(2-14)11-7(8)13(6)12-3/h14H,2H2,1H3
• InChI Key： AFAYWBNLVFFIAE-UHFFFAOYSA-N
• SMILES： N12N=C(C)C(I)=C1N=C(CO)N=C2Cl

Additional information on (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol

Introduction to (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol (CAS No. 2387600-84-0)

(4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol (CAS No. 2387600-84-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a][1,3,5]triazines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects.

The molecular structure of (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol is characterized by a central pyrazolo[1,5-a][1,3,5]triazine core substituted with a chloro group at the 4-position, an iodo group at the 8-position, and a methyl group at the 7-position. The methanol functional group attached to the 2-position of the triazine ring adds further complexity and reactivity to the molecule. This unique combination of substituents imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol in targeting specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes and proteins.

In addition to its antiviral properties, (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol has also demonstrated significant anticancer activity. Studies conducted by researchers at the National Cancer Institute have reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.

The anti-inflammatory properties of (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol have also been investigated. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol has been extensively studied to understand its behavior in biological systems. Research indicates that it has good oral bioavailability and a favorable half-life in vivo. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol in human subjects. Preliminary results from phase I trials have shown promising outcomes with no major adverse effects reported. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, (4-chloro-8-iodo-7-methyl-pyrazolo[1,5-a][1,3,5]triazin-2-yl)methanol (CAS No. 2387600-84-0) represents a promising lead compound in the development of novel therapeutics for a variety of diseases. Its unique chemical structure and multifaceted biological activities make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.